N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(4-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-24-17-8-6-5-7-16(17)19-18(21)13-20(25(3,22)23)15-11-9-14(2)10-12-15/h5-12H,4,13H2,1-3H3,(H,19,21)
• InChI Key: JXAXCHPHDPOXOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)C)S(=O)(=O)C
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as EMG-01, is a novel compound that has gained significant attention in the field of scientific research. It is a glycine transporter 1 (GlyT1) inhibitor that has been shown to have potential therapeutic uses in the treatment of various neuropsychiatric disorders.

Mechanism of Action

N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide acts as a GlyT1 inhibitor, which leads to an increase in extracellular glycine levels in the brain. Glycine is an important co-agonist of the N-methyl-D-aspartate (NMDA) receptor, which plays a crucial role in synaptic plasticity and learning and memory. By increasing extracellular glycine levels, this compound enhances NMDA receptor function and improves cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to increase extracellular glycine levels in the hippocampus and prefrontal cortex, which are brain regions that are important for cognitive function. It has also been shown to increase dopamine and serotonin levels in the prefrontal cortex, which may contribute to its antidepressant and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide is its specificity for GlyT1. This makes it a useful tool for studying the role of glycine in the brain and for developing new treatments for neuropsychiatric disorders. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in animal studies.

Future Directions

There are several future directions for N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide research. One direction is to further investigate its potential therapeutic uses in the treatment of neuropsychiatric disorders. Another direction is to develop new GlyT1 inhibitors with improved pharmacokinetic properties. Finally, it would be interesting to investigate the role of glycine in other brain regions and its potential therapeutic uses in other neurological disorders.

Synthesis Methods

N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide can be synthesized using a multi-step process. The first step involves the reaction of 4-methylphenylacetic acid with thionyl chloride to form 4-methylphenylacetyl chloride. This is then reacted with 2-ethoxyaniline to form N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)glycinamide. The final step involves the reaction of N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)glycinamide with methylsulfonyl chloride in the presence of a base to form this compound.

Scientific Research Applications

N~1~-(2-ethoxyphenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential therapeutic uses in the treatment of various neuropsychiatric disorders such as schizophrenia, depression, and anxiety. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in preclinical studies. This compound has also been shown to improve cognitive function in animal models of schizophrenia.